Cas no 2304818-06-0 (2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile)

• Product Name: 2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile
• CAS No: 2304818-06-0
• MF: C₁₂H₁₄BFN₂O₂
• MW: 248.061166286469
• CID: 6794608
• PubChem ID: 72220314
• Update Time: 2025-10-24

2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2304818-06-0
• AT29937
• MB17541
• 2-FLUORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NICOTINONITRILE
• 2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile

• Inchi： 1S/C12H14BFN2O2/c1-11(2)12(3,4)18-13(17-11)9-5-8(6-15)10(14)16-7-9/h5,7H,1-4H3
• InChI Key： RTEYJCHYALQHRW-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 248.1132360g/mol
• Monoisotopic Mass: 248.1132360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile

Comprehensive Overview of 2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile (CAS No. 2304818-06-0)

The compound 2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile (CAS No. 2304818-06-0) is a highly specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorinated pyridine core and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers in the field of drug discovery.

In recent years, the demand for boron-containing compounds has surged due to their pivotal role in developing targeted therapies and bioconjugation techniques. The 2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile is particularly noteworthy for its stability and reactivity, which align with the growing interest in precision medicine and small-molecule inhibitors. These keywords are often associated with trending searches in AI-driven drug design platforms and academic databases.

The compound’s CAS No. 2304818-06-0 is a critical identifier for researchers sourcing high-purity materials for kinase inhibitor development or PET tracer synthesis. Its nitrile and fluoro substituents enhance its utility in modulating bioavailability and binding affinity, topics frequently explored in medicinal chemistry forums. Additionally, its compatibility with late-stage functionalization strategies makes it a hotspot for discussions on green chemistry and atom-economical reactions.

From a synthetic perspective, the dioxaborolane group in 2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinonitrile offers exceptional stability under ambient conditions, addressing a common challenge in boronic acid handling. This feature is often highlighted in research publications and patent filings, reflecting its relevance to industrial and academic workflows. The compound’s role in C-H activation and heterocycle diversification further underscores its versatility, aligning with the surge in searches for scalable synthetic methods.

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Looking ahead, the compound’s potential in catalysis and material science is gaining traction, particularly in OLED materials and metal-organic frameworks (MOFs). These applications resonate with the broader scientific community’s focus on sustainable technologies and high-performance materials. By leveraging its structural features, researchers can address pressing challenges in energy storage and molecular imaging, further amplifying its relevance in contemporary scientific discourse.